molecular formula C9H14N2O B8485549 1-Isopentyl-1H-imidazole-4-carboxaldehyde

1-Isopentyl-1H-imidazole-4-carboxaldehyde

Cat. No.: B8485549
M. Wt: 166.22 g/mol
InChI Key: HWPKUIMFYJREKK-UHFFFAOYSA-N
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Description

1-Isopentyl-1H-imidazole-4-carboxaldehyde is a useful research compound. Its molecular formula is C9H14N2O and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N2O

Molecular Weight

166.22 g/mol

IUPAC Name

1-(3-methylbutyl)imidazole-4-carbaldehyde

InChI

InChI=1S/C9H14N2O/c1-8(2)3-4-11-5-9(6-12)10-7-11/h5-8H,3-4H2,1-2H3

InChI Key

HWPKUIMFYJREKK-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCN1C=C(N=C1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of sodium hydride (20 g, 60% dispersion in mineral oil, 0.5 mol) in tetrahydrofuran (300 ml) was cooled to 0° C., and 2-imidazolecarboxaldehyde (45 g, 0.47 mol) was added portionwise over 30 minutes. Once addition was complete, the reaction was stirred at 0° C. for 30 minutes, then allowed to warm to room temperature. 1-Bromo-3-methylbutane (60.8 ml, 0.5 mol) and 18-crown-6 (140 mg) were added, and the reaction was heated at reflux for 18 hours. The cooled reaction was quenched by the addition of water (400 ml), and the resulting mixture extracted with dichloromethane (800 ml in total). The combined organic extracts were dried (MgSO4) and evaporated under reduced pressure. The residual orange oil was purified by column chromatography on silica gel using an elution gradient of ethyl acetate:pentane:methanol (40:60:0 to 100:0:0 to 98:0:2) to afford the title compound, 19.6 g.
Quantity
20 g
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reactant
Reaction Step One
Quantity
300 mL
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solvent
Reaction Step One
Quantity
45 g
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reactant
Reaction Step Two
Quantity
60.8 mL
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reactant
Reaction Step Three
Quantity
140 mg
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reactant
Reaction Step Three

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